Cas no 104700-12-1 (1,2-Ethylene Glycol-13C2)
1,2-Ethylene Glycol-13C2 structure
Product Name:1,2-Ethylene Glycol-13C2
CAS No:104700-12-1
MF:C2H6O2
MW:64.0531506538391
CID:138160
PubChem ID:16213434
Update Time:2024-11-03
1,2-Ethylene Glycol-13C2 Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Ethanediol-1,2-13C2(9CI)
- ETHYLENE GLYCOL (1,2-13C2)
- ETHYLENE-13C2 GLYCOL
- ETHYLENE-13C2 GLYCOL, 99 ATOM % 13C
- DTXSID40583948
- J-001231
- 104700-12-1
- Ethylene glycol-13C2
- 1,2-Ethylene Glycol-13C2
- (1,2-13C2)ethane-1,2-diol
- HY-Y0338S1
- CS-0541827
- Ethylene glycol-13C2, 99 atom % 13C
- (~13~C_2_)Ethane-1,2-diol
- 1,2-Ethanediol-13C2
-
- Inchi: 1S/C2H6O2/c3-1-2-4/h3-4H,1-2H2/i1+1,2+1
- InChI Key: LYCAIKOWRPUZTN-ZDOIIHCHSA-N
- SMILES: O[13CH2][13CH2]O
Computed Properties
- Exact Mass: 64.043489101g/mol
- Monoisotopic Mass: 64.043489101g/mol
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 4
- Rotatable Bond Count: 1
- Complexity: 6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Color/Form: Not determined
- Density: 1.185 g/mL at 25 °C
- Melting Point: −13 °C(lit.)
- Boiling Point: 196-198 °C(lit.)
- Flash Point: 113 °C
- Refractive Index: n20/D 1.431(lit.)
- PSA: 40.46000
- LogP: -1.02900
- Solubility: Not determined
1,2-Ethylene Glycol-13C2 Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:UN 3082 9 / PGIII
- WGK Germany:3
- Hazard Category Code: 22
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- Risk Phrases:R22
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1,2-Ethylene Glycol-13C2 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E890142-100mg |
1,2-Ethylene Glycol-13C2 |
104700-12-1 | 100mg |
$ 592.00 | 2023-09-07 | ||
| TRC | E890142-500mg |
1,2-Ethylene Glycol-13C2 |
104700-12-1 | 500mg |
770.00 | 2021-08-13 | ||
| TRC | E890142-1g |
1,2-Ethylene Glycol-13C2 |
104700-12-1 | 1g |
1440.00 | 2021-08-13 | ||
| TRC | E890142-10mg |
1,2-Ethylene Glycol-13C2 |
104700-12-1 | 10mg |
$ 65.00 | 2023-09-07 | ||
| TRC | E890142-50mg |
1,2-Ethylene Glycol-13C2 |
104700-12-1 | 50mg |
$ 322.00 | 2023-09-07 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 489360-1G |
1,2-Ethylene Glycol-13C2 |
104700-12-1 | 1g |
¥9572.5 | 2023-12-05 |
1,2-Ethylene Glycol-13C2 Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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